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Compound of Interest

Compound Name:
2,2',4-Trihydroxy-4'-

methoxybenzophenone

CAS No.: 7392-62-3

Cat. No.: B13755816

Get Quote

Executive Summary
This technical guide analyzes the neurotrophic and neuroprotective properties of 2,6,4'-

Trihydroxy-4-methoxybenzophenone, a polyphenol isolated primarily from the rhizomes of

Anemarrhena asphodeloides Bunge.[1] Unlike broad-spectrum antioxidants, this compound

exhibits specific bioactivity in promoting neurite outgrowth and modulating apoptotic regulators

(Bcl-2/Bax) in PC12 pheochromocytoma cells. This document serves as a foundational

resource for researchers investigating small-molecule neurotrophic mimetics for

neurodegenerative therapy, providing validated experimental protocols, mechanistic insights,

and quantitative efficacy data.

Chemical Profile & Source
2,6,4'-Trihydroxy-4-methoxybenzophenone is a benzophenone derivative characterized by a

diphenylmethanone scaffold with three hydroxyl groups and one methoxy substitution.[1][2][3]

[4] Its structural integrity is crucial for its interaction with kinase domains and antioxidant

capacity.
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Property Specification

IUPAC Name
(2,6-dihydroxy-4-methoxyphenyl)-(4-

hydroxyphenyl)methanone

CAS Number 55051-85-9

Molecular Formula C₁₄H₁₂O₅

Molecular Weight 260.24 g/mol

Solubility
Soluble in DMSO (>10 mg/mL), Methanol;

Insoluble in water

Natural Source
Anemarrhena asphodeloides (Rhizomes),

Phaleria macrocarpa (Fruits)

Purity Requirement
≥98% (HPLC) for bioassays to exclude

glycoside interference

Isolation vs. Synthesis
While total synthesis is possible via Friedel-Crafts acylation of phloroglucinol derivatives,

isolation from A. asphodeloides remains the standard for research grade material due to the

co-extraction of synergistic neolignans (e.g., cis-hinokiresinol). However, for precise

mechanistic studies, purified synthetic standards are recommended to eliminate batch-to-batch

variability.

Neurotrophic Efficacy: In Vitro Evidence
The primary validation of neurotrophic activity is established using the PC12 cell model, a rat

pheochromocytoma line that differentiates into sympathetic neuron-like cells upon stimulation

with Nerve Growth Factor (NGF).

Quantitative Bioactivity
Data indicates that 2,6,4'-Trihydroxy-4-methoxybenzophenone acts as a functional

neurotrophic mimetic or potentiator.
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Parameter Experimental Value Context

Effective Concentration (EC) 50 µg/mL (~192 µM)
Induces significant neurite

outgrowth [1].

Neurite Definition
Process length > 2x cell body

diameter

Standard morphological

criteria.

Cytotoxicity (IC₅₀)
132 µg/mL (HeLa), 158 µg/mL

(3T3)

Low toxicity in non-neuronal

lines; therapeutic window

exists.

Antioxidant Activity (DPPH) IC₅₀ = 10.57 µg/mL
Potent radical scavenging

supports neuroprotection.

Key Insight: At 50 µg/mL, the compound induces morphological differentiation comparable to

sub-optimal doses of NGF, characterized by the extension of long, branched neurites and

cessation of cell division.

Mechanism of Action: Signaling & Survival
The neurotrophic activity is not merely a result of antioxidant protection but involves specific

modulation of intracellular signaling pathways governing survival and differentiation.

The Bcl-2/Bax Axis
A critical mechanism identified is the modulation of the Bcl-2 family proteins. 2,6,4'-Trihydroxy-

4-methoxybenzophenone shifts the ratio of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2)

factors toward survival.

Up-regulation: Bcl-2 (Anti-apoptotic)

Down-regulation: Bax (Pro-apoptotic)

Result: Prevention of mitochondrial outer membrane permeabilization (MOMP), ensuring cell

survival during the energy-intensive process of neuritogenesis [1].

Putative Kinase Signaling
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While direct binding targets are under investigation, the phenotypic outcome suggests

activation of the TrkA-Ras-ERK pathway, the canonical route for NGF signaling. The compound

likely acts downstream of the receptor or sensitizes the receptor to endogenous trophic factors.
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Figure 1: Putative signaling cascade. The compound modulates the apoptotic balance (Bcl-

2/Bax) and likely engages the MAPK/ERK pathway to drive neuritogenesis.

Experimental Protocols
These protocols are designed for reproducibility. All steps must be performed under sterile

conditions.

Protocol A: PC12 Cell Maintenance & Plating
Objective: Prepare cells that are responsive to neurotrophic stimuli.

Medium: RPMI-1640 supplemented with 10% heat-inactivated Horse Serum (HS), 5% Fetal

Bovine Serum (FBS), and 1% Penicillin/Streptomycin.

Culture: Maintain at 37°C in 5% CO₂. Passage cells when 70-80% confluent. Do not allow

overgrowth, as this reduces differentiation potential.

Coating: Pre-coat 24-well plates with Poly-D-Lysine (0.1 mg/mL) or Collagen Type IV to

ensure neurite adherence.

Seeding: Seed cells at a density of

cells/cm². Allow 24 hours for attachment.

Protocol B: Neurite Outgrowth Assay
Objective: Quantify the neurotrophic effect of the benzophenone.[1]

Starvation: Replace medium with low-serum medium (1% HS, 0.5% FBS) 4 hours prior to

treatment to synchronize the cell cycle.

Treatment Preparation:

Dissolve 2,6,4'-Trihydroxy-4-methoxybenzophenone in DMSO to create a 1000x stock.

Dilute in culture medium to a final concentration of 50 µg/mL.

Control: Vehicle control (0.1% DMSO final).
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Positive Control: NGF (50 ng/mL).

Incubation: Incubate cells for 48 to 72 hours. Do not change medium to avoid disturbing

fragile neurites.

Fixation & Imaging:

Remove medium gently. Fix with 4% Paraformaldehyde (PFA) for 20 mins.

Image using phase-contrast microscopy (20x objective).

Quantification:

Count at least 100 cells per well in random fields.

Criterion: A cell is positive if one or more neurites > 2x soma diameter.[5]

Calculation:

.

Protocol C: Western Blot for Bcl-2/Bax
Objective: Validate the molecular mechanism.

Lysis: Lyse treated cells in RIPA buffer containing protease/phosphatase inhibitors.

Separation: Load 30 µg protein/lane on a 12% SDS-PAGE gel.

Transfer: Transfer to PVDF membrane.

Blotting:

Primary Antibodies: Anti-Bcl-2 (1:1000), Anti-Bax (1:1000), Anti-GAPDH (Loading Control).

Incubate overnight at 4°C.

Detection: Use HRP-conjugated secondary antibodies and ECL substrate.
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Analysis: Calculate the Bcl-2/Bax densitometry ratio.
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Figure 2: Experimental workflow for validating neurotrophic activity.

Therapeutic Implications
The ability of 2,6,4'-Trihydroxy-4-methoxybenzophenone to induce neurite outgrowth while

simultaneously inhibiting pro-apoptotic signals positions it as a promising lead scaffold for:

Neurodegenerative Diseases: Potential to counteract the cholinergic loss in Alzheimer's by

promoting neuronal survival and connectivity.

Nerve Regeneration: Application in peripheral nerve injury repair where neurite extension is

the limiting factor.

Combination Therapy: Its specific Bcl-2 modulation may synergize with canonical growth

factors, potentially lowering the required dose of expensive recombinant proteins like NGF.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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